2-(2,4-dichlorophenoxy)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[(1-pyridin-2-ylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C19H21Cl2N3O2/c20-15-4-5-17(16(21)11-15)26-13-19(25)23-12-14-6-9-24(10-7-14)18-3-1-2-8-22-18/h1-5,8,11,14H,6-7,9-10,12-13H2,(H,23,25)
• InChI Key: YSALFSXSXMARLM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)COC2=C(C=C(C=C2)Cl)Cl)C3=CC=CC=N3
• Molecular Formula: C19H21Cl2N3O2
• Molecular Weight: 394.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide, also known as DPA, is a chemical compound that has been widely used in scientific research for its potential therapeutic properties.

Scientific Research Applications

Oxidation Reactivity and Chemical Synthesis

2-(Pyridin-2-yl)-N,N-diphenylacetamide and its derivatives, including compounds structurally related to 2-(2,4-dichlorophenoxy)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide, have been explored for their chemical reactivity and synthetic potential. Studies have shown that these compounds undergo chemical oxidation to produce various products, depending on the oxidant and reaction conditions. This reactivity is crucial for developing synthetic methodologies for complex organic compounds, highlighting the compound's significance in organic synthesis and potential applications in creating new materials or bioactive molecules (Pailloux et al., 2007).

Development of Controlled-Release Herbicides

The structure of 2-(2,4-dichlorophenoxy)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide bears resemblance to 2,4-D esters, which have been investigated for their potential as controlled-release herbicides. By reacting starches with 2,4-dichlorophenoxyacetyl chloride, researchers have developed esters that slowly release 2,4-D, indicating the possibility of using structurally related compounds in agriculture to achieve targeted and prolonged weed control with minimized environmental impact (Mehltretter et al., 1974).

Pharmaceutical Development

In pharmaceutical research, compounds structurally similar to 2-(2,4-dichlorophenoxy)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide, such as 2-(4-(2-((1 H-Benzo[d]imidazol-2-yl)thio)ethyl)piperazin-1-yl)- N-(6-methyl-2,4-bis(methylthio)pyridin-3-yl)acetamide, have been identified as potent inhibitors of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT). These findings suggest a potential for derivatives of the original compound in developing treatments for diseases associated with ACAT-1 overexpression, offering a new avenue for therapeutic intervention (Shibuya et al., 2018).

Characterization and Potential Pesticide Development

The synthesis and characterization of N-derivatives of 4-chloro-3,5-dimethylphenoxyacetamide, a compound structurally related to 2-(2,4-dichlorophenoxy)-N-((1-(pyridin-2-yl)piperidin-4-yl)methyl)acetamide, have been explored for their potential as pesticides. Through X-ray powder diffraction, these compounds have been thoroughly characterized, laying the groundwork for their development into effective pesticides that can be tailored for specific agricultural needs (Olszewska et al., 2011).